Cas no 2248407-96-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2,6-dimethylbenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2,6-dimethylbenzoate
• CAS No: 2248407-96-5
• MF: C₁₇H₁₂FNO₄
• MW: 313.279888153076
• CID: 5993792
• PubChem ID: 165724826
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2248407-96-5
• EN300-6515688
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2,6-dimethylbenzoate

• Inchi： 1S/C17H12FNO4/c1-9-7-11(18)8-10(2)14(9)17(22)23-19-15(20)12-5-3-4-6-13(12)16(19)21/h3-8H,1-2H3
• InChI Key： WGEYSOQZLPSNIH-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C(C)C=1

Computed Properties

• Exact Mass: 313.07503603g/mol
• Monoisotopic Mass: 313.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2,6-dimethylbenzoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2,6-dimethylbenzoate (CAS No. 2248407-96-5)

The compound 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2,6-dimethylbenzoate (CAS No. 2248407-96-5) is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzoate ester group with a dioxo isoindole moiety. The presence of the fluoro and dimethyl substituents on the benzoate ring adds to its chemical diversity and functional versatility.

Recent studies have highlighted the potential of this compound in the field of materials science. Researchers have explored its use as a precursor for advanced polymers and high-performance materials. The dioxo isoindole group has been shown to enhance the thermal stability and mechanical properties of polymers, making it a valuable component in the development of next-generation materials.

In addition to its material science applications, this compound has also been investigated for its role in pharmaceutical research. The fluoro-substituted benzoate moiety is known to exhibit bioactivity, and recent experiments have demonstrated its potential as a lead compound for drug development. Its ability to interact with specific biological targets makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2,6-dimethylbenzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the isoindole ring system and the subsequent esterification with the fluoro-substituted benzoic acid derivative. This process requires precise control over reaction conditions to ensure high yields and purity.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Initial assessments suggest that it has a moderate environmental footprint, with potential for degradation under specific conditions. However, further research is needed to fully understand its impact on ecosystems and develop strategies for sustainable use.

In conclusion, 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-2,6-dimethylbenzoate (CAS No. 2248407-96-) represents a versatile and innovative compound with wide-ranging applications in materials science and pharmaceutical research. Its unique structure and functional groups make it a valuable tool for scientists and engineers seeking to develop advanced materials and therapeutic agents.